2-(4-bromophenylthio)-N-[4-(methylethyl)phenyl]acetamide

• IUPAC Name: 2-(4-bromophenyl)sulfanyl-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C17H18BrNOS/c1-12(2)13-3-7-15(8-4-13)19-17(20)11-21-16-9-5-14(18)6-10-16/h3-10,12H,11H2,1-2H3,(H,19,20)
• InChI Key: KFRPHAKIBGWXGP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CSC2=CC=C(C=C2)Br
• Molecular Formula: C17H18BrNOS
• Molecular Weight: 364.3 g/mol
• CAS No.: 329080-20-8

Description

2-(4-bromophenylthio)-N-[4-(methylethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C17H18BrNOS and its molecular weight is 364.3. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Elucidation

• The compound has been utilized in the microwave-assisted synthesis of various derivatives, including those exhibiting selective high inhibitory effects against certain bacterial strains and fungal species (Ghazzali et al., 2012).

Antimicrobial Properties

• Some derivatives of this compound have shown promising antimicrobial properties, particularly against specific bacterial and fungal species (Samreen Gul et al., 2017).

Analgesic and Anti-Inflammatory Activities

• Derivatives of this compound have been evaluated for their analgesic and anti-inflammatory activities, with some showing significant activity comparable to standard drugs (N. Gopa et al., 2001).

Biological Assessment

• Certain derivatives are studied for their anticancer activity, showing potential against specific cancer cell lines (A. Evren et al., 2019).

Conformational Studies

• Studies on the conformations of related acetamide derivatives have been conducted, contributing to a better understanding of their structural properties (E. Ishmaeva et al., 2015).

Sulfonamide Derivatives Synthesis

• Research has been conducted on the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety, suitable as antimicrobial agents (E. Darwish et al., 2014).

Schiff Bases and Thiazolidinone Derivatives

• Synthesis and evaluation of Schiff bases and Thiazolidinone derivatives bearing the compound for their antibacterial and antifungal activities have been explored (N. Fuloria et al., 2014).

Molecular Docking Studies

• In silico studies have investigated potential interactions of related compounds with protein targets in pathogens like SARS-CoV-2 (Francisco Wagner Q. Almeida-Neto et al., 2020).

Interaction and Stability Studies

• Research on the competition between hydrogen, stacking, and halogen bonding in similar compounds provides insights into their molecular stability and reactivity (M. Gouda et al., 2022).